Cas no 2031258-63-4 (1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride)

• Product Name: 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride
• CAS No: 2031258-63-4
• MF: C₃H₈ClF₃N₂
• MW: 164.557229995728
• MDL: MFCD30344838
• CID: 4633892
• PubChem ID: 134690727
• Update Time: 2025-11-02

1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride

• MDL： MFCD30344838
• Inchi： 1S/C3H7F3N2.ClH/c1-8(7)2-3(4,5)6;/h2,7H2,1H3;1H
• InChI Key： YUEDBQVAVNEONB-UHFFFAOYSA-N
• SMILES： C(N(N)C)C(F)(F)F.Cl

Additional information on 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride

Comprehensive Overview of 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride (CAS No. 2031258-63-4)

1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride (CAS No. 2031258-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethyl group and hydrazine backbone, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in developing therapeutics for various diseases.

The structural features of 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride make it a valuable intermediate in organic synthesis. The presence of the trifluoroethyl moiety enhances the compound's lipophilicity, which can improve the bioavailability of derived molecules. This property is crucial in the design of small-molecule inhibitors and protease inhibitors, which are hot topics in current medicinal chemistry. Additionally, the hydrazine functional group offers versatile reactivity, enabling the formation of azo compounds and hydrazones, both of which are essential in dye and polymer industries.

In recent years, the demand for fluorinated compounds like 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride has surged due to their stability and metabolic resistance. Fluorination is a trending strategy in drug design, as evidenced by the rise of fluorinated pharmaceuticals such as fluoxetine and sitagliptin. This compound's CAS No. 2031258-63-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Scientists are also exploring its potential in catalysis and green chemistry, aligning with the global push for sustainable synthetic methods.

Another area of interest is the compound's application in bioconjugation and click chemistry. The hydrazine hydrochloride derivative can serve as a linker for attaching biomolecules, a technique widely used in diagnostics and targeted drug delivery. With the growing focus on precision medicine and theranostics, 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride is poised to play a critical role in advancing these fields. Its compatibility with high-throughput screening platforms further underscores its utility in modern drug development pipelines.

From a commercial perspective, CAS No. 2031258-63-4 is listed in catalogs of leading chemical suppliers, catering to the needs of academic and industrial researchers. The compound's synthesis and purification protocols are well-documented, ensuring reproducibility and scalability. As the scientific community continues to explore fluorine chemistry and nitrogen-containing heterocycles, 1-methyl-1-(2,2,2-trifluoroethyl)hydrazine hydrochloride remains a compound of high strategic importance. Its versatility and potential for innovation make it a standout candidate for future breakthroughs in multiple disciplines.